Cas no 2172164-01-9 (5-bromo-2-(but-3-yn-1-yl)aminopyrimidine-4-carboxylic acid)

• Product Name: 5-bromo-2-(but-3-yn-1-yl)aminopyrimidine-4-carboxylic acid
• CAS No: 2172164-01-9
• MF: C₉H₈BrN₃O₂
• MW: 270.082720756531
• CID: 6073700
• PubChem ID: 165776620
• Update Time: 2025-06-12

5-bromo-2-(but-3-yn-1-yl)aminopyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(but-3-yn-1-yl)aminopyrimidine-4-carboxylic acid
• 2172164-01-9
• EN300-1449560
• 5-bromo-2-[(but-3-yn-1-yl)amino]pyrimidine-4-carboxylic acid

• Inchi： 1S/C9H8BrN3O2/c1-2-3-4-11-9-12-5-6(10)7(13-9)8(14)15/h1,5H,3-4H2,(H,14,15)(H,11,12,13)
• InChI Key： UCGZGPFATVXTJW-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1C(=O)O)NCCC#C

Computed Properties

• Exact Mass: 268.97999g/mol
• Monoisotopic Mass: 268.97999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.1Ų

Additional information on 5-bromo-2-(but-3-yn-1-yl)aminopyrimidine-4-carboxylic acid

Comprehensive Overview of 5-bromo-2-(but-3-yn-1-yl)aminopyrimidine-4-carboxylic acid (CAS No. 2172164-01-9)

5-bromo-2-(but-3-yn-1-yl)aminopyrimidine-4-carboxylic acid (CAS No. 2172164-01-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic compounds that play a crucial role in drug discovery and development. The presence of both a bromine substituent and a but-3-yn-1-yl amino group in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in medicinal chemistry and bioconjugation, where its unique reactivity can be harnessed for targeted therapies.

The compound’s CAS number 2172164-01-9 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documentation. Its molecular formula and weight are critical for analytical purposes, such as mass spectrometry and NMR spectroscopy. The carboxylic acid functional group in its structure allows for further derivatization, making it a valuable building block in peptide synthesis and small-molecule drug design. Recent studies have explored its utility in covalent inhibitor development, a hot topic in oncology and infectious disease research.

In the context of current trends, 5-bromo-2-(but-3-yn-1-yl)aminopyrimidine-4-carboxylic acid aligns with the growing demand for click chemistry reagents. The but-3-yn-1-yl moiety enables efficient azide-alkyne cycloaddition, a reaction widely used in bioconjugation and material science. This property has sparked interest in its use for proteomics and diagnostic probe development, addressing the need for precise biomarker detection in personalized medicine.

From a synthetic perspective, the compound’s bromine atom offers opportunities for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in modern drug discovery. Its stability under various conditions makes it suitable for high-throughput screening (HTS) workflows, a key focus area for pharmaceutical companies aiming to accelerate lead optimization. Additionally, its solubility profile in organic solvents facilitates its use in combinatorial chemistry libraries.

Environmental and safety considerations are also paramount when working with 5-bromo-2-(but-3-yn-1-yl)aminopyrimidine-4-carboxylic acid. While it is not classified as a hazardous material, proper handling protocols should be followed to ensure workplace safety. Researchers often inquire about its storage conditions and shelf life, which are critical for maintaining its reactivity over time. The compound’s compatibility with green chemistry principles is another area of exploration, as industries strive to reduce waste and improve sustainability.

In summary, 5-bromo-2-(but-3-yn-1-yl)aminopyrimidine-4-carboxylic acid (CAS No. 2172164-01-9) is a multifaceted compound with broad applications in drug development, bioconjugation, and material science. Its unique structural features and reactivity make it a valuable asset for researchers tackling challenges in precision medicine and chemical biology. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative therapeutic and diagnostic solutions.